Cas no 1261436-43-4 (3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261436-43-4
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983753
• Update Time: 2025-06-09

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-12-7-19-6-11(10(12)5-13(20)21)8-1-3-9(4-2-8)14(16,17)18/h1-4,6-7H,5H2,(H,20,21)
• InChI Key： QBPKNDZCDMEXAB-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1CC(=O)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

Recent Advances in the Study of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261436-43-4)

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261436-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique trifluoromethylphenyl and pyridine-acetic acid moieties, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetic properties, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve higher yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity to various biological targets, such as inflammatory mediators and oncogenic proteins.

One of the most promising findings is the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, which plays a critical role in chronic inflammatory diseases. Additionally, preliminary data suggest that 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid may exhibit selective inhibition of cyclooxygenase-2 (COX-2), making it a candidate for further development as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects.

Another area of interest is the compound's potential application in oncology. Recent research has explored its role as a small-molecule inhibitor of protein kinases involved in tumor progression. For instance, studies have shown that the compound can effectively inhibit the activity of certain tyrosine kinases, which are often overexpressed in various cancers. These findings have spurred further investigations into its mechanism of action and potential synergies with existing chemotherapeutic agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid exhibits favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are currently under investigation.

In conclusion, 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261436-43-4) represents a promising scaffold for the development of novel therapeutic agents in inflammation and oncology. Ongoing research aims to address the remaining challenges and further validate its efficacy and safety in preclinical and clinical settings. The compound's unique chemical structure and multifaceted biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.